ethyl 3-amino-7-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• IUPAC Name: ethyl 3-amino-7-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• InChI: InChI=1S/C10H10ClN3O2/c1-2-16-10(15)9-7(12)5-3-13-4-6(11)8(5)14-9/h3-4,14H,2,12H2,1H3
• InChI Key: IATCVYHWNAPEID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CN=CC(=C2N1)Cl)N

Description

Ethyl 3-amino-7-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,5-dichloronicotinonitrile (3.0 g, 17.3 mmol), glycine ethyl ester hydrochloride (7.2 g, 52.0 mmol) and sodium hydrogen carbonate (9.06 g, 104 mmol) in IMS (50 ml) was heated at reflux for 16 hours. The cooled reaction mixture was then partitioned between ethyl acetate and water, the organic layer washed with water then brine, dried (MgSO4) filtered and concentrated in vacuo. The resultant residue was triturated in diethyl ether to give the title compound as a buff solid (3.58 g, 86%). 1H NMR (CDCl3) 8.80 (1H, s), 8.36 (1H, s), 4.97 (2H, s, br), 4.44 (2H, q, J=7.0 Hz), 1.44 (3H, t, J=7.0 Hz).